[1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(4-ethoxyphenyl)methyl]-3-[(4-fluorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C22H28FNO2/c1-2-26-21-10-6-19(7-11-21)15-24-13-3-12-22(16-24,17-25)14-18-4-8-20(23)9-5-18/h4-11,25H,2-3,12-17H2,1H3
• InChI Key: ZNHOFYCTVQSROP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCCC(C2)(CC3=CC=C(C=C3)F)CO
• Molecular Formula: C22H28FNO2
• Molecular Weight: 357.5 g/mol

Description

[1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol, also known as EFPM, is a novel compound that has gained significant attention in recent years due to its potential therapeutic benefits. EFPM belongs to the class of piperidine-based compounds and has been found to exhibit unique biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol is not fully understood, but it is believed to act on multiple targets in the central nervous system. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been found to modulate the activity of various neurotransmitter systems, including the serotonin, dopamine, and opioid systems. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has also been shown to interact with various ion channels and receptors, including the NMDA receptor and the GABA receptor. The complex mode of action of [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol makes it an interesting target for further research.
Biochemical and Physiological Effects
[1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been found to exhibit a wide range of biochemical and physiological effects. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been shown to increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, in the brain. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has also been found to reduce the levels of stress hormones, such as cortisol, in the blood. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been shown to have analgesic effects, reducing pain sensitivity in animal models. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has also been found to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

[1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol is also relatively easy to administer to animal models, making it a useful tool for studying its effects. However, [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has some limitations, including its potential toxicity and the need for further research to fully understand its mode of action.

Future Directions

There are several future directions for research on [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol. One potential area of research is the development of more selective [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol analogs that target specific neurotransmitter systems. Another area of research is the investigation of the long-term effects of [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol on the brain and behavior. Additionally, the potential use of [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol as a therapeutic agent for various neurological and psychiatric disorders warrants further investigation. Overall, [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol is a promising compound that has the potential to advance our understanding of the central nervous system and its role in various physiological and pathological processes.

Synthesis Methods

[1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol can be synthesized using a multi-step process that involves the reaction of piperidine, 4-fluorobenzyl chloride, and 4-ethoxybenzyl chloride. The reaction is carried out in the presence of a catalyst and a solvent, and the resulting product is purified using chromatography. The yield of [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol is generally high, and the purity can be further improved using additional purification techniques.

Scientific Research Applications

[1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has been found to exhibit a wide range of potential therapeutic benefits, including its ability to act as an antidepressant, anxiolytic, and analgesic agent. [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol has also been shown to have potential applications in the treatment of addiction and as a neuroprotective agent. The unique properties of [1-(4-ethoxybenzyl)-3-(4-fluorobenzyl)-3-piperidinyl]methanol make it an attractive target for further research in the field of pharmacology.